molecular formula C12H20O2S B8358810 2-n-Heptylthio-4-hydroxycyclopent-2-en-1-one

2-n-Heptylthio-4-hydroxycyclopent-2-en-1-one

Cat. No.: B8358810
M. Wt: 228.35 g/mol
InChI Key: OFFOVIRIAAQRGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-n-Heptylthio-4-hydroxycyclopent-2-en-1-one is a useful research compound. Its molecular formula is C12H20O2S and its molecular weight is 228.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H20O2S

Molecular Weight

228.35 g/mol

IUPAC Name

2-heptylsulfanyl-4-hydroxycyclopent-2-en-1-one

InChI

InChI=1S/C12H20O2S/c1-2-3-4-5-6-7-15-12-9-10(13)8-11(12)14/h9-10,13H,2-8H2,1H3

InChI Key

OFFOVIRIAAQRGL-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCSC1=CC(CC1=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-n-Heptylthio-4-tetrahydropyranyloxycyclopent-2-en-1-one (80 mg) was dissolved in 5 ml of a mixture of acetic acid, water and tetrahydrofuran in a ratio of 3:1:1 and 2 ml of acetic acid, and the solution was allowed to stand at room temperature for 12 hours. The reaction mixture was neutralized with sodium bicarbonate, and extracted with ethyl acetate. The extract was treated by a customary procedure to afford 58 mg (95% yield) of 2-n-heptylthio-4-hydroxycyclopent-2-en-1-one having a single spot in thin-layer chromatography (cyclohexane/ethyl acetate=4/6). The product had the following characteristics.
Name
cyclohexane ethyl acetate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-n-Heptylthio-4-tetrahydropyranyloxycyclopent-2-en-1-one
Quantity
80 mg
Type
reactant
Reaction Step Two
[Compound]
Name
mixture
Quantity
5 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
2 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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